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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15593687

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4''-Hydroxyisojasminin is a secoiridoid glycoside found in various plant species, notably

within the Jasminum genus, including Jasminum mesnyi[1][2]. Secoiridoids from Jasminum

species have garnered interest for their potential biological activities, including antioxidant, anti-

inflammatory, and cytotoxic effects[3][4][5][6][7]. The accurate and sensitive quantification of

4''-Hydroxyisojasminin in crude plant extracts is crucial for phytochemical studies, quality

control of herbal preparations, and for exploring its therapeutic potential. This application note

provides a detailed protocol for the analysis of 4''-Hydroxyisojasminin using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique

for the selective and sensitive detection of secondary metabolites in complex matrices.

Chemical Profile: 4''-Hydroxyisojasminin
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Property Value

Molecular Formula C26H38O13

Molecular Weight 558.57 g/mol

CAS Number 135378-09-5

Chemical Class Secoiridoid Glycoside

Natural Sources Jasminum mesnyi[1][2]

Experimental Protocols
Extraction of 4''-Hydroxyisojasminin from Jasminum
mesnyi Leaves
This protocol outlines a general procedure for the extraction of secoiridoids from Jasminum

mesnyi leaves, which can be adapted for the specific analysis of 4''-Hydroxyisojasminin.

Materials:

Fresh or dried leaves of Jasminum mesnyi

Methanol (MeOH), HPLC grade

Water, ultrapure

Grinder or mortar and pestle

Soxhlet apparatus or ultrasonic bath

Rotary evaporator

Centrifuge

Syringe filters (0.22 µm)

Procedure:
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Sample Preparation: Air-dry the fresh leaves of Jasminum mesnyi in the shade and then

grind them into a fine powder.

Extraction:

Soxhlet Extraction: Accurately weigh about 10 g of the powdered plant material and place

it in a thimble. Extract with methanol in a Soxhlet apparatus for 6-8 hours.

Ultrasonic Extraction: Alternatively, suspend 10 g of the powdered plant material in 100 mL

of 80% methanol in water. Sonicate the mixture for 30 minutes at room temperature.

Repeat the extraction three times.

Concentration: Combine the methanolic extracts and evaporate the solvent under reduced

pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude

extract.

Sample Clarification: Redissolve a known amount of the crude extract in methanol.

Centrifuge the solution at 10,000 rpm for 10 minutes to pellet any insoluble material.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

Diagram of the Extraction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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